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Compound of Interest

Compound Name:
3-Bromo-6-fluoro-2-

hydroxybenzaldehyde

CAS No.: 199287-82-6

Cat. No.: B3034629

Get Quote

Application Note: Strategic Utilization of 3-Bromo-6-fluoro-2-hydroxybenzaldehyde in

Pharmaceutical Synthesis

Executive Summary
3-Bromo-6-fluoro-2-hydroxybenzaldehyde (CAS: 199287-82-6) is a densely functionalized

aromatic scaffold that serves as a high-value "linchpin" intermediate in drug discovery. Its

unique tetrasubstituted core offers four distinct vectors for chemical diversification:

Aldehyde (-CHO): Gateway to heterocycles (coumarins, chromenes) and Schiff base ligands.

Hydroxyl (-OH): Nucleophilic handle for cyclization or etherification.

Bromine (-Br, C3): A reactive site for Palladium-catalyzed cross-coupling (Suzuki,

Sonogashira) to extend the carbon skeleton.

Fluorine (-F, C6): An ortho-directing group for metallation and a potential site for Nucleophilic

Aromatic Substitution (SNAr) under specific forcing conditions.
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This guide details the handling, reactivity profile, and a validated protocol for converting this

intermediate into a functionalized coumarin scaffold, a common pharmacophore in

anticoagulant, anti-inflammatory, and anticancer therapeutics.

Chemical Profile & Reactivity Map
Before initiating synthesis, it is critical to understand the electronic environment of the

molecule. The ortho-relationship between the hydroxyl and bromine atoms facilitates

regioselective functionalization, while the fluorine atom at the C6 position (ortho to the

aldehyde) significantly alters the electronics of the aldehyde group, making it more electrophilic

than non-fluorinated analogues.

Table 1: Physicochemical Properties

Property Data Critical Note

CAS Number 199287-82-6
Verify Certificate of Analysis

(CoA) for isomer purity.

Molecular Weight 219.01 g/mol --

Appearance Pale yellow to off-white solid
Color deepens upon oxidation;

store under inert gas.

Melting Point 52–56 °C

Low MP requires careful

handling during vacuum

drying.

Solubility DMSO, DMF, MeOH, DCM
Poor solubility in non-polar

alkanes (Hexane/Heptane).

pKa (Phenol) ~6.5–7.0 (Predicted)

More acidic than phenol (pKa

10) due to electron-

withdrawing Br/F/CHO.

Visualizing the Reactivity Landscape
The following diagram illustrates the "Divergent Synthesis" capability of this intermediate.
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Caption: Fig 1.[1] Divergent synthetic pathways accessible from the tetra-functionalized core.

Application Protocol: Synthesis of 8-Bromo-5-
fluoro-coumarin-3-carboxylate
This protocol demonstrates the simultaneous utilization of the aldehyde and hydroxyl groups to

construct a heterocyclic core. The resulting coumarin retains the bromine and fluorine atoms,

leaving them available for subsequent library generation (e.g., late-stage Suzuki coupling on

the coumarin ring).

Target Molecule: Ethyl 8-bromo-5-fluoro-2-oxo-2H-chromene-3-carboxylate Reaction Type:

Knoevenagel Condensation followed by intramolecular transesterification.

Materials & Reagents
Substrate: 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (1.0 equiv)

Reagent: Diethyl malonate (1.2 equiv)
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Catalyst: Piperidine (0.1 equiv)

Acid Additive: Glacial Acetic Acid (0.1 equiv)

Solvent: Ethanol (Absolute) or Toluene (for azeotropic removal of water if scaling >10g)

Step-by-Step Methodology
Setup:

Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

Note: Ensure glassware is dry. While not strictly moisture-sensitive, water is a byproduct,

so excluding initial moisture helps kinetics.

Charging:

Add 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (2.19 g, 10.0 mmol) to the flask.

Add Ethanol (20 mL). Stir until the solid is mostly dissolved (solution may be yellow).

Add Diethyl malonate (1.92 g, 1.82 mL, 12.0 mmol).

Catalyst Addition:

Add Piperidine (85 mg, ~100 µL, 1.0 mmol) followed immediately by Glacial Acetic Acid

(60 mg, ~60 µL, 1.0 mmol).

Expert Insight: The combination of piperidine and acetic acid forms a buffered system

(piperidinium acetate) that catalyzes the Knoevenagel condensation without polymerizing

the aldehyde.

Reaction:

Heat the mixture to reflux (80 °C).

Maintain reflux for 3–5 hours.

Monitoring: Check via TLC (Eluent: 20% Ethyl Acetate in Hexanes).
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Starting Material R_f: ~0.6 (Aldehyde)

Product R_f: ~0.4 (Fluorescent spot under UV 254/365 nm).

Look for the disappearance of the aldehyde spot.

Work-up (Crystallization Method):

Cool the reaction mixture to room temperature.

Cool further to 0–4 °C in an ice bath. The product often precipitates as a crystalline solid

due to the planarity of the coumarin ring.

Filter the solid using a Büchner funnel.

Wash the cake with cold ethanol (2 x 5 mL) and then cold hexane (2 x 10 mL) to remove

excess malonate.

Purification (if no precipitate forms):

Evaporate ethanol under reduced pressure.

Dissolve residue in Ethyl Acetate (50 mL).

Wash with 1M HCl (20 mL) to remove piperidine.

Wash with Saturated NaHCO₃ (20 mL) and Brine (20 mL).

Dry over Na₂SO₄, filter, and concentrate.

Recrystallize from Ethanol/Heptane.

Expected Results & Validation
Yield: 75–85%

Appearance: White to pale yellow needles.

1H NMR (CDCl₃, 400 MHz):
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δ 8.5–8.8 ppm (s, 1H): Characteristic C4-H of the coumarin ring (deshielded by the ester).

Absence: The aldehyde proton (δ ~10.2 ppm) must be completely absent.

Aromatic Region: Two doublets (or dd) representing the H6 and H7 protons, showing

coupling to Fluorine.

Strategic Workflow: The "Late-Stage" Diversification
Once the coumarin scaffold is formed, the Bromine at C8 becomes a prime target for library

expansion. The following workflow describes how to sequence these reactions.

Critical Parameters

Step 1: Scaffold Formation
(Knoevenagel Cyclization)

8-Bromo-5-fluoro-coumarin

 Yield: ~80%

Step 2: Suzuki Coupling
(R-B(OH)2, Pd(dppf)Cl2)

 Site-Selective at C-Br

8-Aryl-5-fluoro-coumarin
(Bioactive Target)

 C-C Bond Formation

Inert Atmosphere (Ar/N2) Base: K2CO3 or Cs2CO3
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Caption: Fig 2. Sequential workflow for generating bioactive coumarin libraries.

Safety & Handling Protocols
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Hazard Classification:

Skin/Eye Irritant: The aldehyde is an irritant.[2][3] The brominated/fluorinated nature

increases lipophilicity, potentially enhancing skin absorption.

H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[3] Irrit.)

Specific Handling Instructions:

Dust Control: As a solid, electrostatic dust is common. Weigh inside a fume hood using an

anti-static gun or spatula.

Waste Disposal: Halogenated organic waste. Do not mix with general organic solvents if your

facility segregates halogenated waste for incineration.

Incompatibility: Avoid contact with strong oxidizers and strong bases (which will deprotonate

the phenol and cause rapid oxidation/polymerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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